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Compound of Interest

Compound Name: Cupric nitrate

Cat. No.: B082084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cupric nitrate and

other copper compounds in pyrotechnic formulations, with a specific focus on the generation of

blue flames. The information compiled is intended to guide researchers in the formulation,

preparation, and analysis of pyrotechnic compositions for various applications.

Introduction
Copper compounds are essential for producing blue light in pyrotechnics.[1] The blue color is

primarily generated by the emission of excited copper(I) chloride (CuCl) molecules in the flame.

[1][2] Cupric nitrate, Cu(NO₃)₂, can serve as both an oxidizer and a source of copper ions.

However, its high hygroscopicity presents significant challenges for the stability and storage of

pyrotechnic mixtures.[1] This has led to the use of more stable copper sources like basic

copper nitrate, copper carbonate, and copper oxides in many formulations.[3][4]

The production of a saturated blue flame is considered a significant challenge in pyrotechnics.

It requires a delicate balance of formulation components to maintain a relatively cool flame

temperature, as high temperatures can lead to the decomposition of the desired CuCl emitter

and result in a washed-out, whitish-blue light.[1]
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Cupric nitrate's primary roles in pyrotechnics are:

Copper Source: Upon decomposition, it provides the copper ions necessary for the formation

of the blue-light-emitting species.

Oxidizer: Like other nitrates, it can provide oxygen to fuel the combustion reaction.

Due to its hygroscopic nature, which can degrade pyrotechnic compositions and lead to

unpredictable performance, basic copper nitrate (Cu₂(OH)₃NO₃) is often used as a more stable

alternative.[3] Other common copper compounds used for blue flame production include

copper(II) oxide (CuO), copper(I) oxide (Cu₂O), and copper carbonate (CuCO₃).[4][5]

A critical component in blue flame formulations is a chlorine donor.[1][4] The in-situ formation of

CuCl from a copper compound and a chlorine source is what produces the desired blue

emission.[1] Common chlorine donors include chlorinated rubber (e.g., Parlon), polyvinyl

chloride (PVC), and ammonium perchlorate.[6]

Quantitative Data on Blue Flame Compositions
The following tables summarize various formulations for blue-flame pyrotechnics. These

compositions have been compiled from scientific literature and demonstrate the range of

ingredients and ratios used to achieve blue light.
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Composition ID Component Percentage (%) Notes Reference

Shimizu #49/70
Potassium

Perchlorate
61 Oxidizer [7]

Parlon 13
Chlorine

Donor/Binder
[7]

Copper(II)

Carbonate
12 Copper Source [7]

Red Gum 9 Fuel/Binder [7]

Dextrin 5 Binder [7]

Hahma AP Blue
Ammonium

Perchlorate
62

Oxidizer/Chlorine

Donor
[8]

Copper Powder 14 Copper Source [8]

Chlorinated

Rubber
4

Chlorine

Donor/Binder
[8]

Hexamine 10 Fuel [8]

"CP"

(Chlorinated

Paraffin)

10 Chlorine Donor [8]

Veline MgAl Blue
Potassium

Perchlorate
53 Oxidizer [8]

Copper(II) Oxide 14 Copper Source [8]

Red Gum 9 Fuel/Binder [8]

Chlorinated

Rubber
14

Chlorine

Donor/Binder
[8]

Magnalium

(MgAl)
6

Fuel (for

brightness)
[8]

Dextrin 4 Binder [8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.scribd.com/document/694583521/59-Color-Values-and-Spectra-of-the-Principal-Emitters-in-Colored-Flames-W-Meyerriecks-W-Kosanke-K-L-Journal-of-Pyrotechnics-Issue-18-Winter
https://www.scribd.com/document/694583521/59-Color-Values-and-Spectra-of-the-Principal-Emitters-in-Colored-Flames-W-Meyerriecks-W-Kosanke-K-L-Journal-of-Pyrotechnics-Issue-18-Winter
https://www.scribd.com/document/694583521/59-Color-Values-and-Spectra-of-the-Principal-Emitters-in-Colored-Flames-W-Meyerriecks-W-Kosanke-K-L-Journal-of-Pyrotechnics-Issue-18-Winter
https://www.scribd.com/document/694583521/59-Color-Values-and-Spectra-of-the-Principal-Emitters-in-Colored-Flames-W-Meyerriecks-W-Kosanke-K-L-Journal-of-Pyrotechnics-Issue-18-Winter
https://www.scribd.com/document/694583521/59-Color-Values-and-Spectra-of-the-Principal-Emitters-in-Colored-Flames-W-Meyerriecks-W-Kosanke-K-L-Journal-of-Pyrotechnics-Issue-18-Winter
https://apps.dtic.mil/sti/tr/pdf/ADB004208.pdf
https://apps.dtic.mil/sti/tr/pdf/ADB004208.pdf
https://apps.dtic.mil/sti/tr/pdf/ADB004208.pdf
https://apps.dtic.mil/sti/tr/pdf/ADB004208.pdf
https://apps.dtic.mil/sti/tr/pdf/ADB004208.pdf
https://apps.dtic.mil/sti/tr/pdf/ADB004208.pdf
https://apps.dtic.mil/sti/tr/pdf/ADB004208.pdf
https://apps.dtic.mil/sti/tr/pdf/ADB004208.pdf
https://apps.dtic.mil/sti/tr/pdf/ADB004208.pdf
https://apps.dtic.mil/sti/tr/pdf/ADB004208.pdf
https://apps.dtic.mil/sti/tr/pdf/ADB004208.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stanbridge

Chinese Blue

Potassium

Perchlorate
39 Oxidizer [8]

Copper(II) Oxide 37 Copper Source [8]

Hexachlorobenz

ene (HCB)
6.5 Chlorine Donor [8]

Sulfur 15 Fuel [8]

Dextrin 2.5 Binder [8]

Experimental Protocols
General Safety Precautions
Working with pyrotechnic compositions is inherently hazardous. The following safety protocols

must be strictly adhered to:

Personal Protective Equipment (PPE): Always wear safety goggles, a face shield, flame-

retardant clothing, and appropriate gloves. A dust mask is necessary when handling fine

powders.[9]

Small Quantities: Only work with small amounts of material at a time.[9]

Avoid Contamination: Use separate, clean tools for each chemical to prevent cross-

contamination.[9]

No Sparking Tools: Use tools made of non-sparking materials like wood, aluminum, or brass.

[6]

Grounding: Be aware of and mitigate risks from static electricity, especially in dry

environments.[9]

Storage: Store chemicals and compositions in appropriate, sealed containers in a cool, dry,

and well-ventilated area away from combustible materials.[10] Cupric nitrate and

compositions containing it should be stored in airtight containers due to its hygroscopic

nature.[1]
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Incompatible Mixtures: Be aware of chemical incompatibilities. For example, mixtures

containing chlorates and sulfur, or chlorates and ammonium compounds, can be extremely

sensitive and dangerous.[6]

Preparation of a Blue Pyrotechnic Composition
(Example: Shimizu #49/70)
This protocol is an example for preparing a small batch of the Shimizu #49/70 blue star

composition.

Materials:

Potassium Perchlorate (KClO₄), finely powdered

Parlon (chlorinated rubber), powdered

Copper(II) Carbonate (CuCO₃), finely powdered

Red Gum, finely powdered

Dextrin

Water/Alcohol mixture (e.g., 75/25 water/isopropyl alcohol) as a solvent for binding

Procedure:

Weighing: Accurately weigh each component in a clean, dry container. For a 100g batch, the

weights would be:

KClO₄: 61g

Parlon: 13g

CuCO₃: 12g

Red Gum: 9g

Dextrin: 5g
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Mixing:

Thoroughly mix the dry components. A common method is the "diapering" method, where

the powders are gently rolled and folded on a large sheet of paper to ensure a

homogenous mixture without generating excessive friction.

NEVER grind the mixed composition.[6]

Granulation/Star Making:

Slowly add the water/alcohol solvent to the dry mix while stirring until it reaches a damp,

dough-like consistency.

The damp composition can then be pressed into "stars" using a star plate or cut into small

cubes.

Drying:

Allow the stars to air dry thoroughly in a well-ventilated area, away from any sources of

ignition. Drying may take several days. The stars must be completely dry before ignition to

ensure proper performance.

Burn Rate Measurement
The linear burn rate is a critical parameter for pyrotechnic compositions.

Methodology (Strand Burner):

A "strand" of the pyrotechnic composition is prepared by pressing it into a thin column of a

specific diameter and length.[11]

The strand is placed in a strand burner, which is a pressure-controlled vessel.[11]

The test is conducted at a constant pressure, often using an inert gas like nitrogen or argon.

[11]

The strand is ignited at one end, and the time it takes for the flame front to travel a known

distance is measured. This can be done using embedded fuse wires, optical sensors, or
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high-speed video.[2][11]

The burn rate is calculated as the distance traveled divided by the time.

Spectroscopic Analysis
Spectroscopic analysis is used to quantify the color and quality of the pyrotechnic flame.

Methodology:

A sample of the pyrotechnic composition is ignited in a controlled environment with proper

ventilation to remove smoke.

The light emitted from the flame is captured by a spectrometer (e.g., a rapid scan

spectrometer or a fiber-optic spectrometer).[12][13]

The spectrometer records the intensity of the light at different wavelengths across the visible

spectrum.[12]

The resulting spectrum can be analyzed to determine:

Dominant Wavelength: The perceived color of the flame.

Color Purity (Saturation): How "pure" the color is, without being washed out by white light.

Luminous Intensity: The brightness of the flame.[13]

The data can be used to calculate CIE color coordinates for a quantitative representation of

the flame color.[13]

Diagrams
Logical Workflow for Blue Flame Pyrotechnic
Development
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Formulation Design

Composition Preparation

Performance Testing

Data Analysis & Optimization

Select Oxidizer
(e.g., KClO4, NH4ClO4)

Select Copper Source
(e.g., Cu(NO3)2, Basic Cu(NO3)2, CuO)

Select Fuel
(e.g., Red Gum, Shellac)

Select Chlorine Donor
(e.g., Parlon, PVC)

Define Component Ratios

Weigh Components

Mix Components (Safely)

Bind and Granulate/Press

Dry Composition

Burn Rate Measurement Spectroscopic Analysis Sensitivity Testing
(Impact, Friction) Stability/Aging Tests

Analyze Performance Data
(Color Purity, Luminous Intensity)

Optimize Formulation

Iterate
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Caption: Workflow for the development and testing of blue flame pyrotechnic compositions.
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Factors Influencing Blue Flame Quality

Blue Flame Quality

CuCl Emitter Concentration

Flame Temperature  (Lower is often better)

Composition Purity

Copper Source

Chlorine Donor

Oxidizer

Fuel Type

Hygroscopicity

Click to download full resolution via product page

Caption: Key factors influencing the quality of blue flames in pyrotechnics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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